Cas no 1878614-44-8 (1-(Azetidin-3-yl)-4-(1-methylcyclopropanecarbonyl)piperazine)

• Product Name: 1-(Azetidin-3-yl)-4-(1-methylcyclopropanecarbonyl)piperazine
• CAS No: 1878614-44-8
• MF: C₁₂H₂₁N₃O
• MW: 223.31464266777
• CID: 6421469
• PubChem ID: 165450686
• Update Time: 2025-05-19

1-(Azetidin-3-yl)-4-(1-methylcyclopropanecarbonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1878614-44-8
• EN300-712102
• 1-(azetidin-3-yl)-4-(1-methylcyclopropanecarbonyl)piperazine
• 1-(Azetidin-3-yl)-4-(1-methylcyclopropanecarbonyl)piperazine

• Inchi： 1S/C12H21N3O/c1-12(2-3-12)11(16)15-6-4-14(5-7-15)10-8-13-9-10/h10,13H,2-9H2,1H3
• InChI Key： BCYADTZACLHIBR-UHFFFAOYSA-N
• SMILES： O=C(C1(C)CC1)N1CCN(CC1)C1CNC1

Computed Properties

• Exact Mass: 223.168462302g/mol
• Monoisotopic Mass: 223.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 35.6Ų

Additional information on 1-(Azetidin-3-yl)-4-(1-methylcyclopropanecarbonyl)piperazine

1-(Azetidin-3-yl)-4-(1-methylcyclopropanecarbonyl)piperazine: A Comprehensive Overview

1-(Azetidin-3-yl)-4-(1-methylcyclopropanecarbonyl)piperazine, with the CAS number 1878614-44-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an azetidine ring and a 1-methylcyclopropanecarbonyl group, both of which contribute to its potential therapeutic applications.

The molecular structure of 1-(Azetidin-3-yl)-4-(1-methylcyclopropanecarbonyl)piperazine is particularly noteworthy. The azetidine ring, a four-membered heterocyclic compound, is known for its rigidity and ability to influence the conformational properties of larger molecules. This rigidity can be advantageous in drug design, as it can enhance the binding affinity and selectivity of the compound for specific biological targets. The 1-methylcyclopropanecarbonyl group, on the other hand, introduces additional steric constraints and can modulate the compound's pharmacokinetic properties.

Recent studies have explored the potential of 1-(Azetidin-3-yl)-4-(1-methylcyclopropanecarbonyl)piperazine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can act as a modulator of specific neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in conditions like depression, anxiety, and Parkinson's disease. The ability to fine-tune receptor activity through this compound could lead to the development of more effective and targeted therapies.

In addition to its potential in neurological disorders, 1-(Azetidin-3-yl)-4-(1-methylcyclopropanecarbonyl)piperazine has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and inflammatory bowel disease. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic profile of 1-(Azetidin-3-yl)-4-(1-methylcyclopropanecarbonyl)piperazine has been another focus of recent research. Understanding how this compound is absorbed, distributed, metabolized, and excreted by the body is crucial for optimizing its therapeutic use. Preliminary data indicate that it has favorable oral bioavailability and a relatively long half-life, which are desirable properties for a drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(Azetidin-3-yl)-4-(1-methylcyclopropanecarbonyl)piperazine in human subjects. Early results from phase I trials have shown promising outcomes in terms of tolerability and pharmacodynamic effects. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

The synthesis of 1-(Azetidin-3-yl)-4-(1-methylcyclopropanecarbonyl)piperazine involves several key steps that require precise control over reaction conditions. The azetidine ring can be synthesized through various methods, including ring-closing metathesis or intramolecular cyclization reactions. The 1-methylcyclopropanecarbonyl group can be introduced through carbonylation reactions or by coupling with appropriate carboxylic acid derivatives. Optimizing these synthetic routes is essential for ensuring high yields and purity levels, which are critical for both research and commercial applications.

In conclusion, 1-(Azetidin-3-yl)-4-(1-methylcyclopropanecarbonyl)piperazine (CAS number: 1878614-44-8) represents a promising candidate in the development of novel therapeutics for various medical conditions. Its unique structural features and favorable pharmacological properties make it an attractive target for further investigation. As research continues to advance our understanding of this compound, it holds significant potential to contribute to the advancement of medicinal chemistry and pharmaceutical science.